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Compound of Interest

Compound Name: Y 105

Cat. No.: B1173443 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability testing and storage of Y 105.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Y 105?

A1: For long-term storage, it is recommended to store Y 105 at 25°C ± 2°C with 60% RH ± 5%

RH or, alternatively, at 30°C ± 2°C with 65% RH ± 5% RH. The choice between these

conditions should be based on the climatic zone for which the product is intended.[1][2]

Q2: What should I do if the storage temperature for Y 105 temporarily deviates from the

recommended long-term conditions?

A2: Short-term excursions outside the labeled storage conditions, for instance during shipping,

may be acceptable if data from accelerated stability studies demonstrate that the product's

integrity is not compromised.[1][3] Evaluate the duration and magnitude of the deviation against

your accelerated stability data. If a significant change is observed under accelerated

conditions, further testing under intermediate storage conditions may be required.[1][2]

Q3: How often should I test Y 105 during a long-term stability study?

A3: For long-term stability studies, the recommended testing frequency is every 3 months for

the first year, every 6 months for the second year, and annually thereafter for the proposed
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shelf life of the product.[1][2]

Q4: What constitutes a "significant change" in a stability study for Y 105?

A4: A significant change is a deviation from the established specifications for the product's

physical, chemical, biological, or microbiological properties. The specific criteria for what is

considered a "significant change" should be defined in your stability protocol. If such a change

is observed during accelerated stability testing, it will necessitate additional testing at an

intermediate storage condition.[1][2]

Q5: Can I extrapolate data to propose a shelf life for Y 105?

A5: Extrapolation of stability data to propose a shelf life beyond the period covered by long-

term data may be possible if no significant change is observed at the accelerated condition and

the long-term data shows minimal variability. However, if a significant change occurs within the

first 3 months of accelerated testing, extrapolation is not appropriate, and the proposed shelf

life should be based on the available long-term data.[3]
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Issue Possible Cause(s) Recommended Action(s)

Unexpected degradation of Y

105 in long-term storage.

Inadequate container closure

system.

Conduct studies with the

product in the proposed

marketing container closure

system to ensure adequate

protection.[2]

Exposure to light.

Perform photostability testing

to determine if Y 105 is light-

sensitive. If so, use light-

protective packaging.

Incompatible excipients in the

formulation.

Conduct compatibility studies

with all formulation excipients.

Failure to meet specifications

during accelerated stability

testing.

Inherent instability of the

molecule at higher

temperatures.

Initiate stability testing at an

intermediate storage condition

(e.g., 30°C/65% RH) to

determine a more appropriate

shelf life.[1][2]

Inappropriate packaging for

the intended storage condition.

Re-evaluate the container

closure system for its

protective properties under

stress conditions.

Variability between different

batches of Y 105 in stability

studies.

Inconsistent manufacturing

process.

Ensure that the manufacturing

process is well-controlled and

that a minimum of three

production batches are used to

establish the stability profile.[3]

Non-homogeneous samples.

Ensure that the sampling

procedure for stability testing is

representative of the entire

batch.

Experimental Protocols
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Protocol: Long-Term Stability Study
Objective: To establish the shelf life and storage conditions for Y 105.

Materials: At least three production batches of Y 105 in the proposed final packaging.[3]

Equipment: Calibrated stability chambers capable of maintaining 25°C ± 2°C / 60% RH ± 5%

RH and/or 30°C ± 2°C / 65% RH ± 5% RH.

Procedure:

1. Place a sufficient number of samples from each batch into the stability chambers.

2. Withdraw samples at specified time points: 0, 3, 6, 9, 12, 18, 24 months, and annually

thereafter.[1][2]

3. Analyze the samples for key stability-indicating parameters (e.g., assay, purity, dissolution,

appearance).

4. Record and evaluate the data against the product specifications.

Protocol: Accelerated Stability Study
Objective: To predict the long-term stability and to assess the impact of short-term

excursions from the recommended storage conditions.

Materials: At least three production batches of Y 105 in the proposed final packaging.

Equipment: Calibrated stability chambers capable of maintaining 40°C ± 2°C / 75% RH ± 5%

RH.

Procedure:

1. Place a sufficient number of samples from each batch into the stability chambers.

2. Withdraw samples at a minimum of three time points, including the initial and final time

points (e.g., 0, 3, and 6 months).[1][2]

3. Analyze the samples for the same stability-indicating parameters as in the long-term study.
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4. If a "significant change" is observed, initiate testing at an intermediate condition (e.g.,

30°C ± 2°C / 65% RH ± 5% RH).[1][2]

Y 105 Stability Testing Workflow
Start Stability Study

(3 Batches)

Long-Term Study
(25°C/60%RH or 30°C/65%RH)

Accelerated Study
(40°C/75%RH)

Evaluate Data

Significant Change?

Intermediate Study
(30°C/65%RH)

Yes

No

Set Shelf Life and
Storage Conditions

Click to download full resolution via product page

Caption: Logical workflow for Y 105 stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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